Cas no 2171308-19-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid
• CAS No: 2171308-19-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6585597
• PubChem ID: 165529289
• Update Time: 2025-06-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]morpholine-2-carboxylic acid
• EN300-1492764
• 2171308-19-1

• Inchi： 1S/C26H30N2O6/c1-3-16(2)23(24(29)28-12-13-33-22(14-28)25(30)31)27-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,22?,23-/m0/s1
• InChI Key： UPDORLIRTOZMJF-AWYJXPRZSA-N
• SMILES： O1CCN(CC1C(=O)O)C([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid (CAS No. 2171308-19-1): A Comprehensive Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid (CAS No. 2171308-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Leucine morpholine-2-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The morpholine ring and the carboxylic acid functional group further contribute to its versatility and reactivity in various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of novel drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another significant development, researchers at the University of California, San Francisco, reported that certain analogs of this compound can effectively inhibit the activity of protein kinases, which are key enzymes involved in cell signaling pathways. This finding opens up new avenues for the development of targeted therapies for cancer and other diseases characterized by aberrant kinase activity.

The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid involves several well-established chemical reactions, including the coupling of Fmoc-L-Leucine with morpholine and subsequent carboxylation steps. The choice of solvents and catalysts plays a crucial role in optimizing yield and purity, with recent advancements focusing on environmentally friendly and cost-effective methods.

The stability and solubility properties of this compound are also important considerations for its application in pharmaceutical formulations. Studies have shown that it exhibits good stability under a wide range of conditions, making it suitable for long-term storage and transportation. However, its limited solubility in aqueous media poses challenges for drug delivery, which has led to ongoing research into prodrug strategies and nanoparticle formulations to enhance its bioavailability.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylmorpholine-2-carboxylic acid (CAS No. 2171308-19-1) represents a valuable building block in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile reactivity make it an essential component in the development of novel therapeutics with broad therapeutic potential. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing medical science.